molecular formula C23H27BrO3 B10883909 2-(4-Bromophenyl)-2-oxoethyl 3,5-di-tert-butylbenzoate

2-(4-Bromophenyl)-2-oxoethyl 3,5-di-tert-butylbenzoate

Cat. No.: B10883909
M. Wt: 431.4 g/mol
InChI Key: TWVCQHYLUXCURX-UHFFFAOYSA-N
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Description

2-(4-BROMOPHENYL)-2-OXOETHYL 3,5-DI(TERT-BUTYL)BENZOATE is an organic compound that features a bromophenyl group and a benzoate ester

Properties

Molecular Formula

C23H27BrO3

Molecular Weight

431.4 g/mol

IUPAC Name

[2-(4-bromophenyl)-2-oxoethyl] 3,5-ditert-butylbenzoate

InChI

InChI=1S/C23H27BrO3/c1-22(2,3)17-11-16(12-18(13-17)23(4,5)6)21(26)27-14-20(25)15-7-9-19(24)10-8-15/h7-13H,14H2,1-6H3

InChI Key

TWVCQHYLUXCURX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1)C(=O)OCC(=O)C2=CC=C(C=C2)Br)C(C)(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-BROMOPHENYL)-2-OXOETHYL 3,5-DI(TERT-BUTYL)BENZOATE typically involves the esterification of 3,5-di(tert-butyl)benzoic acid with 2-(4-bromophenyl)-2-oxoethanol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the esterification process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems can be employed to achieve a more sustainable and scalable synthesis compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

2-(4-BROMOPHENYL)-2-OXOETHYL 3,5-DI(TERT-BUTYL)BENZOATE can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom in the bromophenyl group can be substituted with other nucleophiles.

    Reduction Reactions: The carbonyl group in the oxoethyl moiety can be reduced to an alcohol.

    Oxidation Reactions: The benzoate ester can be oxidized under strong oxidative conditions.

Common Reagents and Conditions

    Substitution: Nucleophiles such as amines or thiols in the presence of a base.

    Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

    Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products

    Substitution: Formation of substituted phenyl derivatives.

    Reduction: Formation of alcohol derivatives.

    Oxidation: Formation of carboxylic acids or other oxidized products.

Scientific Research Applications

2-(4-BROMOPHENYL)-2-OXOETHYL 3,5-DI(TERT-BUTYL)BENZOATE has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic applications due to its unique structural features.

    Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(4-BROMOPHENYL)-2-OXOETHYL 3,5-DI(TERT-BUTYL)BENZOATE involves its interaction with specific molecular targets and pathways. The bromophenyl group can interact with various biological targets, potentially inhibiting or modulating their activity. The benzoate ester moiety may also play a role in the compound’s overall biological activity by influencing its solubility and bioavailability .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-(4-BROMOPHENYL)-2-OXOETHYL 3,5-DI(TERT-BUTYL)BENZOATE is unique due to its combination of a bromophenyl group, an oxoethyl moiety, and a benzoate ester. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.

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